4'-Fluoro-3'-nitrocyclohexanecarboxanilide

• CAS RN: 198879-98-0
• Molecular Formula: C13H15FN2O3
• Molecular Weight: 266.27 g/mol
• IUPAC Name: N-(4-fluoro-3-nitrophenyl)cyclohexanecarboxamide
• InChI: InChI=1S/C13H15FN2O3/c14-11-7-6-10(8-12(11)16(18)19)15-13(17)9-4-2-1-3-5-9/h6-9H,1-5H2,(H,15,17)
• InChI Key: JNVZXVGJUXSANR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-]

Description

4'-Fluoro-3'-nitrocyclohexanecarboxanilide is a useful research compound. Its molecular formula is C13H15FN2O3 and its molecular weight is 266.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4'-Fluoro-3'-nitrocyclohexanecarboxanilide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4'-Fluoro-3'-nitrocyclohexanecarboxanilide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a solution of 4-fluoro-3-nitro aniline (1.41 g, 9.0 mmol) in THF (50 mL) was added cyclohexanecarbonyl chloride (1.46 g, 9.6 mmol) and pyridine (0.97 mL, 12 mmol), and the mixture stirred for 22 h at room temperature. Ethyl acetate (100 mL) was added, and the solution was washed in turn with 1M HCl (50 mL) and saturated sodium bicarbonate (50 mL). The organic layer was dried over magnesium sulfate and evaporated. The residue was purified by flash chromatography, eluting with hexane/ethyl acetate (7:3) to give cyclohexanecarboxylic acid (4-fluoro-3-nitro-phenyl)amide (1.35 g, 56%).

Synthesis routes and methods II

Procedure details

15.6 g (0.1 mol) of 4-fluoro-3-nitro-aniline and 17.9 g (0.11 mol) of cyclohexylcarboxylic acid chloride are dissolved in 250 ml tetrahydrofuran and after the addition of 12.1 g (0.12 mol) of triethylamine the mixture is stirred for 3 hours at ambient temperature. The solvent is distilled off, the residue is mixed with water and extracted with ethyl acetate. The combined organic extracts are dried over sodium sulphate and concentrated by evaporation.